Cas no 2154590-71-1 ((3S)-3-(5-chloro-1-methyl-1H-pyrazol-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: (3S)-3-(5-chloro-1-methyl-1H-pyrazol-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2154590-71-1
• MF: C₂₂H₂₀ClN₃O₄
• MW: 425.864904403687
• CID: 6326370
• PubChem ID: 165519269
• Update Time: 2025-05-21

(3S)-3-(5-chloro-1-methyl-1H-pyrazol-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(5-chloro-1-methyl-1H-pyrazol-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• (3S)-3-(5-chloro-1-methyl-1H-pyrazol-4-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• EN300-1287557
• 2154590-71-1

• Inchi： 1S/C22H20ClN3O4/c1-26-21(23)17(11-24-26)19(10-20(27)28)25-22(29)30-12-18-15-8-4-2-6-13(15)14-7-3-5-9-16(14)18/h2-9,11,18-19H,10,12H2,1H3,(H,25,29)(H,27,28)/t19-/m0/s1
• InChI Key： MYNDATUKJPPUMX-IBGZPJMESA-N
• SMILES： ClC1=C(C=NN1C)[C@H](CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 425.1142338g/mol
• Monoisotopic Mass: 425.1142338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 93.4Ų

Additional information on (3S)-3-(5-chloro-1-methyl-1H-pyrazol-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Research Briefing on (3S)-3-(5-chloro-1-methyl-1H-pyrazol-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 2154590-71-1)

In recent years, the compound (3S)-3-(5-chloro-1-methyl-1H-pyrazol-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 2154590-71-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery and development. The presence of both the Fmoc (9H-fluoren-9-ylmethoxycarbonyl) protecting group and the pyrazole moiety makes it a versatile intermediate for peptide synthesis and small-molecule drug design.

Recent studies have focused on the synthesis and optimization of this compound, aiming to improve its yield and purity for downstream applications. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that enhances the efficiency of producing (3S)-3-(5-chloro-1-methyl-1H-pyrazol-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, achieving a yield of over 85% with high enantiomeric purity. The researchers employed a combination of solid-phase peptide synthesis (SPPS) and chiral auxiliary techniques to achieve this milestone.

Another key area of research involves the application of this compound in the development of protease inhibitors. The pyrazole ring, known for its bioisosteric properties, has been utilized to mimic peptide bonds, thereby enhancing the binding affinity and selectivity of inhibitors. A 2024 study in ACS Chemical Biology demonstrated that derivatives of (3S)-3-(5-chloro-1-methyl-1H-pyrazol-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid exhibit potent inhibitory activity against SARS-CoV-2 main protease (Mpro), suggesting its potential as a therapeutic candidate for COVID-19.

Furthermore, the Fmoc group in this compound plays a critical role in facilitating the synthesis of peptide-based drugs. Its ability to be selectively removed under mild conditions makes it an ideal protecting group for amino acids. Recent advancements in Fmoc chemistry have enabled the efficient incorporation of this compound into complex peptide sequences, as highlighted in a 2023 review in Organic & Biomolecular Chemistry.

In conclusion, (3S)-3-(5-chloro-1-methyl-1H-pyrazol-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 2154590-71-1) represents a promising scaffold in medicinal chemistry, with applications ranging from peptide synthesis to protease inhibition. Ongoing research continues to uncover its full potential, paving the way for innovative therapeutic strategies. Future studies should focus on expanding its utility in drug discovery and optimizing its pharmacokinetic properties for clinical applications.